Cas no 2228358-31-2 (3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228358-31-2
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 5993447
• PubChem ID: 165656081
• Update Time: 2025-06-11

3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• 2228358-31-2
• EN300-1801674

• Inchi： 1S/C12H15FO4/c1-12(2,10(14)11(15)16)7-4-5-9(17-3)8(13)6-7/h4-6,10,14H,1-3H3,(H,15,16)
• InChI Key： WOZVBYUYBSLGFJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228358-31-2)

3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228358-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining a fluoro-substituted aromatic ring with a hydroxylated branched-chain carboxylic acid moiety, exhibits promising biological activities that make it a valuable candidate for further investigation.

The molecular structure of 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid consists of a phenyl ring substituted at the 3-position with a fluorine atom and at the 4-position with a methoxy group. This aromatic ring is linked to a butanoic acid backbone that is hydroxylated at the 2-position and methylated at the 3-position. Such structural features contribute to its potential pharmacological properties, including interactions with various biological targets and pathways.

In recent years, the demand for novel compounds with tailored biological activities has driven extensive research into structurally diverse molecules. The presence of both fluoro and methoxy substituents in 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid is particularly noteworthy, as these groups are frequently employed in drug design to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro group, in particular, is known for its ability to enhance binding interactions due to its small size and electronegativity, while the methoxy group can influence solubility and metabolic pathways.

Current research in medicinal chemistry has highlighted the importance of hydroxylated carboxylic acids as key pharmacophores in many bioactive molecules. The hydroxyl group in 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid not only contributes to its solubility but also serves as a potential hydrogen bond donor or acceptor, which is critical for interactions with biological targets such as enzymes and receptors. Additionally, the branched-chain butanoic acid moiety may influence the compound's overall physicochemical properties, including solubility in both aqueous and lipid environments.

The synthesis of 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid presents unique challenges due to the need for precise functional group manipulation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective hydroxylations, are often employed to construct the desired molecular framework accurately. The use of fluorinated intermediates requires careful handling to ensure high yields and purity, as fluorine-containing compounds can sometimes exhibit reactivity challenges during synthesis.

Recent studies have begun to explore the potential applications of 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid in various therapeutic areas. Its structural features suggest possible utility in developing inhibitors targeting enzyme cascades involved in inflammation, pain management, and metabolic disorders. Additionally, the compound's ability to cross the blood-brain barrier may make it relevant for central nervous system (CNS) drug discovery programs. Preliminary in vitro assays have shown encouraging results regarding its interaction with certain enzymes and receptors, warranting further investigation.

The role of computational chemistry and molecular modeling has been instrumental in predicting the biological activity of 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid. By leveraging quantum mechanical calculations and docking studies, researchers can gain insights into how this compound might interact with specific biological targets. These computational approaches help streamline experimental design by identifying promising leads early in the discovery process, reducing time-to-market for new therapeutics.

As interest in fluorinated compounds continues to grow due to their enhanced bioavailability and metabolic stability, 3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid represents an exciting area of exploration. Its unique combination of structural elements positions it as a versatile scaffold for developing novel drugs with improved pharmacokinetic profiles. Future research will likely focus on optimizing synthetic routes to improve scalability while exploring its potential in preclinical studies.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials like CAS No. 2228358-31-2, which ensures consistency and reproducibility across experimental conditions. Manufacturers specializing in fine chemicals play a crucial role in supplying such compounds to academic institutions and pharmaceutical companies engaged in drug discovery efforts. The purity and reliability of these materials are essential for obtaining meaningful data during early-stage research.

In conclusion,3-(3-fluoro-4-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228358-31-2) is a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of substituents—particularly the fluoro and methoxy groups—along with its hydroxylated carboxylic acid backbone—makes it an attractive candidate for further exploration into drug development. As synthetic methodologies advance and computational tools become more sophisticated, this compound will likely continue to be a focal point for researchers seeking novel bioactive molecules.